Cas no 1207012-99-4 (N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207012-99-4
• MF: C₂₁H₁₆ClN₅O
• MW: 389.837642669678
• CID: 5392685
• Update Time: 2025-05-23

N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(4-chlorophenyl)-5-pyridin-3-yltriazole-4-carboxamide
• N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H16ClN5O/c22-17-8-10-18(11-9-17)27-20(16-7-4-12-23-14-16)19(25-26-27)21(28)24-13-15-5-2-1-3-6-15/h1-12,14H,13H2,(H,24,28)
• InChI Key： OEUYSOQRYFPMMX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(NCC2=CC=CC=C2)=O)N=N1

Computed Properties

• Exact Mass: 389.104
• Monoisotopic Mass: 389.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, identified by the CAS number 1207012-99-4, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in chemical synthesis. The molecule features a benzene ring substituted with a chlorine atom at the para position (4-chlorophenyl), a pyridine ring at the pyridin-3-yl position, and a carboxamide group attached to the triazole ring. The benzyl group further enhances the molecule's functionality and reactivity.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and their potential as scaffolds for drug design. The presence of multiple functional groups in this compound makes it an attractive candidate for exploring its biological activity. For instance, the pyridine ring can participate in hydrogen bonding and π–π interactions, which are crucial for molecular recognition in biological systems. Similarly, the triazole ring is known to exhibit anti-inflammatory and antifungal properties, making this compound a promising lead for drug development.

The synthesis of N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the importance of modern synthetic techniques in scaling up the production of complex molecules like this one.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a candidate for anti-cancer drug development due to its ability to inhibit specific enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties make it a viable option for treating chronic inflammatory diseases such as arthritis. Recent studies have also explored its role as a modulator of ion channels, which could lead to new therapies for neurological disorders.

The structural flexibility of this compound allows for further modifications to enhance its bioavailability and efficacy. For example, substituting the benzyl group with other alkyl chains or introducing additional functional groups could improve its solubility and absorption properties. Researchers are also exploring its use as a building block for constructing larger molecular frameworks with enhanced therapeutic potential.

In conclusion, N-benzyl-1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in organic chemistry with promising applications in medicine and beyond. Its unique structure and functional groups make it an ideal candidate for further research and development. As new insights into its biological activity emerge, this compound is expected to play an increasingly important role in addressing unmet medical needs.